Cas no 72770-69-5 (4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile)

4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile structure
72770-69-5 structure
Product Name:4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile
CAS No:72770-69-5
MF:C7H9N3S
MW:167.231459379196
CID:2800315
PubChem ID:12552716
Update Time:2025-04-21

4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • DTXCID40453096
    • DTXSID50502286
    • 4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile
    • 72770-69-5
    • AKOS014541722
    • Inchi: 1S/C7H9N3S/c1-7(2,3)6-5(4-8)11-10-9-6/h1-3H3
    • InChI Key: UWHWGRSUVIQVJH-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C(C)(C)C)N=N1

Computed Properties

  • Exact Mass: 167.05171847Da
  • Monoisotopic Mass: 167.05171847Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.8Ų
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